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Compound of Interest

Compound Name: K-777

Cat. No.: B3415966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation and in vivo

administration of K-777, a potent, irreversible cysteine protease inhibitor. K-777 targets cruzain,

the major cysteine protease of Trypanosoma cruzi, the parasite responsible for Chagas

disease, and also inhibits mammalian cathepsins B and L.[1][2] This document outlines

detailed protocols for formulation, administration, and key in vivo parameters to facilitate

preclinical research.

Physicochemical Properties and Solubility
K-777 is a vinyl sulfone protease inhibitor.[3] It is soluble in dimethyl sulfoxide (DMSO) and

ethanol but is insoluble in water. For in vivo applications, it is crucial to prepare a stable and

biocompatible formulation.

Toxicity and Dosing Considerations
Preclinical toxicity studies have provided valuable information for dose selection in animal

models.
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Parameter Species Value Reference

No-Observed-

Adverse-Effect Level

(NOAEL)

Rat
~50 mg/kg/day (14-

day study)
[3][4]

Maximum Tolerated

Dose (MTD)
Rat

>150 mg/kg/day (14-

day study)
[3][4]

Therapeutic Blood

Levels (Chagas

Disease Model)

Mouse 0.5–5.0 µM [3][4]

Half-life Not Specified ~30-40 minutes [2]

Note: The short half-life of K-777 suggests that divided daily dosing (e.g., every 8-12 hours)

may be necessary to maintain therapeutic concentrations.[2]

Experimental Protocols
Preparation of K-777 for Oral Gavage and Intraperitoneal
Injection
A common vehicle for administering K-777 to mice via oral gavage or intraperitoneal injection is

a suspension in a methylcellulose and Tween 80 solution.[5]

Materials:

K-777 powder

Methylcellulose

Tween 80

Sterile water for injection

Protocol:

Prepare the Vehicle:
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Prepare a 2% (w/v) methylcellulose solution in sterile water. This may require heating and

stirring to fully dissolve.

Add 0.5% (v/v) Tween 80 to the methylcellulose solution and mix thoroughly.

Sterilize the final vehicle solution by filtration through a 0.22 µm filter.

Prepare the K-777 Suspension:

Weigh the required amount of K-777 powder based on the desired dose and the number

of animals.

In a sterile container, add a small amount of the vehicle to the K-777 powder to create a

paste.

Gradually add the remaining vehicle while continuously mixing or vortexing to ensure a

uniform suspension.

It is recommended to prepare the suspension fresh on the day of administration.

Experimental Workflow for Formulation Preparation
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Vehicle Preparation

K-777 Suspension

Weigh Methylcellulose

Add Sterile Water

Heat and Stir

Add Tween 80

Sterile Filter (0.22 µm)

Create Paste with Vehicle

Use Sterile Vehicle

Weigh K-777

Gradually Add Vehicle & Mix

Administer to Animal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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